Cas no 20051-99-4 (4-amino-2-(2-aminopropanoylamino)-4-oxobutanoic Acid)

4-amino-2-(2-aminopropanoylamino)-4-oxobutanoic Acid structure
20051-99-4 structure
Product Name:4-amino-2-(2-aminopropanoylamino)-4-oxobutanoic Acid
CAS No:20051-99-4
MF:C7H13N3O4
MW:203.195821523666
CID:908921
PubChem ID:259612
Update Time:2025-04-19

4-amino-2-(2-aminopropanoylamino)-4-oxobutanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-amino-2-(2-aminopropanoylamino)-4-oxobutanoic Acid
    • AC1MC30Y
    • CTK4G2609
    • N2-cyclopropylpyridine-2,3-diamine
    • N2-DL-alanyl-L-asparagine
    • SBB079407
    • SureCN5958267
    • NSC186899
    • NSC102768
    • DB-048108
    • 2-(2-azaniumylpropanoylamino)-4-azanyl-4-oxidanylidene-butanoate
    • 4-amino-2-(2-aminopropanoylamino)-4-oxo-butanoic acid
    • STK019901
    • NSC-186899
    • CS-0336571
    • 31796-57-3
    • dl-Alanyl-dl-asparagine
    • SCHEMBL11517272
    • InChI=1/C7H13N3O4/c1-3(8)6(12)10-4(7(13)14)2-5(9)11/h3-4H,2,8H2,1H3,(H2,9,11)(H,10,12)(H,13,14)
    • alanylasparagine
    • NSC89657
    • CCUAQNUWXLYFRA-UHFFFAOYSA-
    • VS-08617
    • NSC-89657
    • CCUAQNUWXLYFRA-UHFFFAOYSA-N
    • 20051-99-4
    • 4-Amino-2-(2-aminopropanamido)-4-oxobutanoic acid
    • BBL027906
    • NSC-102768
    • 2-(2-aminopropanamido)-3-carbamoylpropanoic acid
    • CHEBI:230637
    • d,l-alanyl-d,l-asparagine
    • AKOS002248705
    • starbld0014967
    • 1999-41-3
    • AKOS016316041
    • N-(2-Amino-1-hydroxypropylidene)-4-iminohomoserine
    • DB-045051
    • DTXSID80941962
    • Inchi: 1S/C7H13N3O4/c1-3(8)6(12)10-4(7(13)14)2-5(9)11/h3-4H,2,8H2,1H3,(H2,9,11)(H,10,12)(H,13,14)
    • InChI Key: CCUAQNUWXLYFRA-UHFFFAOYSA-N
    • SMILES: O=C(C(C)N)NC(C(=O)O)CC(N)=O

Computed Properties

  • Exact Mass: 203.09069
  • Monoisotopic Mass: 203.09060590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.8
  • Topological Polar Surface Area: 136Ų

Experimental Properties

  • PSA: 135.51
  • LogP: -0.43010
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk